Cas no 1291852-57-7 (methyl 4-[4-(dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-[4-(dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291852-57-7
• MF: C₁₈H₁₇FN₂O₄S
• MW: 376.401986837387
• CID: 5403261
• Update Time: 2025-06-30

methyl 4-[4-(dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• WCWKFNIVBGWXDE-UHFFFAOYSA-N
• methyl 4-[4-(dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

• Inchi： 1S/C18H17FN2O4S/c1-20(2)13-5-7-14(8-6-13)21-11-17(18(22)25-3)26(23,24)16-10-12(19)4-9-15(16)21/h4-11H,1-3H3
• InChI Key： WCWKFNIVBGWXDE-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC([H])([H])[H])=C([H])N(C2C([H])=C([H])C(=C([H])C=2[H])N(C([H])([H])[H])C([H])([H])[H])C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O

Computed Properties

• Exact Mass: 376.089
• Monoisotopic Mass: 376.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3A^2

Additional information on methyl 4-[4-(dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Introduction to Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291852-57-7)

Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, a compound with the CAS number 1291852-57-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-substituent and a dimethylamino group, contribute to its unique chemical properties and biological efficacy.

The synthesis and characterization of Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate involve intricate organic transformations that highlight the expertise required in medicinal chemistry. The dioxo group at the 1,1-position enhances the electrophilicity of the molecule, making it a valuable intermediate in further derivatization and drug development. The fluoro-substituent at the 7-position is known to modulate metabolic stability and binding affinity, which are critical factors in drug design.

Recent research has demonstrated that benzothiazine derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate makes it a promising candidate for further investigation in these areas. Studies have shown that compounds with similar structural motifs can interact with various biological targets, leading to therapeutic effects.

In particular, the dimethylamino group at the para position relative to the phenyl ring enhances the basicity of the molecule, which can be advantageous in drug design for targeting acidic or polar biological sites. This feature also contributes to the molecule's solubility in both polar and non-polar solvents, facilitating its use in various formulation strategies. The fluoro-substituent not only improves metabolic stability but also influences electronic properties, affecting how the molecule interacts with biological targets.

The pharmacokinetic profile of Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is another critical aspect that has been explored in recent studies. Preclinical trials have indicated that this compound exhibits favorable pharmacokinetic properties, including good absorption and distribution throughout the body. These findings suggest that it may have a relatively long half-life and could be administered less frequently than some existing therapies.

One of the most exciting developments in the field of benzothiazine derivatives is their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. Research has shown that compounds like Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate can inhibit specific kinases by binding to their active sites and preventing substrate phosphorylation. This mechanism of action makes them attractive candidates for developing targeted cancer therapies.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, advances in computational chemistry and high-throughput screening have significantly accelerated this process. Computational methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. High-throughput screening enables rapid testing of large libraries of compounds for activity against specific targets.

The role of fluorine in drug design cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their ability to enhance metabolic stability and binding affinity. The presence of a fluoro-substituent in Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is likely responsible for many of its observed benefits. Additionally, fluorine atoms can be used to distinguish between enantiomers or diastereomers during synthesis and purification.

In conclusion, Methyl 4-[4-(Dimethylamino)phenyl]-7-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291852-57-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into various therapeutic areas. As our understanding of drug design continues to evolve，compounds like this will play an increasingly important role in developing new treatments for human diseases.